Cas no 23431-48-3 (Allyl p-tolyl ether)

• Product Name: Allyl p-tolyl ether
• CAS No: 23431-48-3
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• MDL: MFCD00026098
• CID: 279479
• PubChem ID: 87562748
• Update Time: 2025-05-21

Allyl p-tolyl ether Chemical and Physical Properties

Names and Identifiers

• Allyl p-Tolyl Ether
• Benzene,1-methyl-4-(2-propen-1-yloxy)-
• 1-(allyloxy)-4-methylbenzene
• 1-methyl-4-(2-propen-1-yloxy)benzene
• 4-methylphenyl allyl ether
• ally cresyl ether
• allyl 4-methylphenyl ether
• ALLYL PARA-TOLYL ETHER
• allyl p-methylphenyl ether
• allyloxy-4-methylbenzene
• allyltolylether
• p-Tolyl allyl ether
• 4-Allyloxytoluene
• Allylp-tolylether
• 1-methyl-4-prop-2-enoxybenzene
• allyl (4-methylphenyl) ether
• NCIOpen2_001318
• 1-allyloxy-4-methyl-benzene
• AROCNZZBLCAOPH-UHFFFAOYSA-N
• 1-methyl-4-prop-2-enoxy-benzene
• 1-ALLYLOXY-4-METHYLBENZENE
• NSC95265
• NSC406918
• (2-propenyl) (4-
• AKOS006230158
• H10881
• Allyl p-Tolyl Ether, >/=95%
• 1-Methyl-4-[(prop-2-en-1-yl)oxy]benzene
• SY053652
• AS-64060
• Benzene, 1-methyl-4-(2-propen-1-yloxy)-
• A816712
• CS-0318276
• benzene, 1-methyl-4-(2-propenyloxy)-
• NSC-95265
• FT-0638323
• DTXSID10946086
• A1287
• InChI=1/C10H12O/c1-3-8-11-10-6-4-9(2)5-7-10/h3-7H,1,8H2,2H
• MFCD00026098
• dimethylanthranilate
• (2-propenyl) (4-methylphenyl) ether
• 23431-48-3
• 1-methyl-4-(prop-2-en-1-yloxy)benzene
• NSC-406918
• SCHEMBL472078
• YAA43148
• 4-(Allyloxy)toluene
• DB-046147
• Allyl p-tolyl ether

• MDL： MFCD00026098
• Inchi： 1S/C10H12O/c1-3-8-11-10-6-4-9(2)5-7-10/h3-7H,1,8H2,2H3
• InChI Key： AROCNZZBLCAOPH-UHFFFAOYSA-N
• SMILES： O(CC=C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 148.08900
• Monoisotopic Mass: 148.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: Not determined
• Density: 0.9719
• Melting Point: Not available
• Boiling Point: 214.5°C (estimate)
• Flash Point: 79.7±8.0 °C
• Refractive Index: 1.5180-1.5200
• PSA: 9.23000
• LogP: 2.55980
• Solubility: Not determined
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

Allyl p-tolyl ether Security Information

• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Material Chemicals High Polymer Materials

Additional information on Allyl p-tolyl ether

Recent Advances in the Study of Allyl p-tolyl ether (23431-48-3): Applications and Mechanisms in Chemical Biology and Pharmaceutical Research

Allyl p-tolyl ether (CAS: 23431-48-3) is a chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its allyl and p-tolyl functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of novel therapeutic agents targeting inflammation, cancer, and infectious diseases. The unique structural features of Allyl p-tolyl ether enable it to participate in diverse chemical reactions, making it a valuable tool for medicinal chemists.

One of the most notable advancements in the study of Allyl p-tolyl ether is its role in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Allyl p-tolyl ether exhibit potent inhibitory activity against specific enzymes involved in inflammatory pathways. The researchers utilized computational docking and molecular dynamics simulations to elucidate the binding mechanisms, revealing that the allyl group plays a critical role in stabilizing the inhibitor-enzyme complex. These findings open new avenues for the design of anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its therapeutic potential, Allyl p-tolyl ether has been investigated for its utility in chemical biology. A recent study in ACS Chemical Biology highlighted its use as a probe for studying protein-ligand interactions. The researchers developed a fluorescently labeled version of Allyl p-tolyl ether to track its binding to target proteins in real-time. This approach provided insights into the dynamics of protein-ligand interactions, offering a powerful tool for understanding cellular processes at the molecular level. Such applications underscore the compound's versatility beyond traditional pharmaceutical uses.

Another area of interest is the environmental impact and safety profile of Allyl p-tolyl ether. A 2022 report by the Environmental Science & Technology journal assessed the biodegradability and toxicity of this compound, concluding that it poses minimal environmental risk when handled under standard laboratory conditions. However, the report emphasized the need for further studies to evaluate its long-term effects, particularly in industrial-scale applications. These findings are crucial for regulatory compliance and sustainable development in the pharmaceutical industry.

Looking ahead, the future of Allyl p-tolyl ether research appears promising. Ongoing studies are exploring its potential in nanotechnology, where it could serve as a building block for drug delivery systems. Preliminary results suggest that its chemical properties make it suitable for constructing nanocarriers capable of targeted drug release. As the field of chemical biology continues to evolve, Allyl p-tolyl ether is likely to remain a focal point for innovation and discovery.